3-(4-methoxyphenyl)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C18H19N3O2/c1-23-16-8-5-14(6-9-16)7-10-18(22)19-12-15-13-20-21-11-3-2-4-17(15)21/h2-6,8-9,11,13H,7,10,12H2,1H3,(H,19,22)
• InChI Key: XZSMVJXGEOFMBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCC2=C3C=CC=CN3N=C2
• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol

Description

The compound is a complex organic molecule, likely used in the field of medicinal chemistry or pharmaceutical research. It contains a pyrazolo[1,5-a]pyridine core, which is a type of heterocyclic compound.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds, such as pyrazolo[3,4-b]pyridines, have been synthesized via palladium-catalyzed reactions of β-halovinyl/aryl aldehydes and 3-aminopyrazoles/5-aminopyrazoles under microwave irradiation.

Scientific Research Applications

I conducted a thorough search for scientific research applications of 3-(4-methoxyphenyl)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)propanamide , but unfortunately, there is limited information available on this specific compound’s applications in the current literature. .

Given the lack of direct information, a general approach to researching scientific applications for such compounds would involve:

Mechanism of Action

Target of Action

Similar compounds with a pyrazolo[3,4-b]pyridin-6-one scaffold have shown anticancer activity against various tumor cell lines . These compounds have been found to inhibit microtubule polymerization by binding to the colchicine site .

Mode of Action

The compound interacts with its targets, potentially inhibiting their function. For instance, similar compounds have been found to inhibit microtubule polymerization, which is crucial for cell division . This interaction leads to changes in the cell, such as inhibition of cell migration, cell cycle arrest in the G2/M phase, and apoptosis of cancer cells .

Biochemical Pathways

The inhibition of microtubule polymerization suggests that it affects the cell cycle and apoptosis pathways . The downstream effects of these changes include the inhibition of cell division and the induction of programmed cell death .

Result of Action

The result of the compound’s action is the potential inhibition of cell division and induction of apoptosis in cancer cells . This could lead to a decrease in the proliferation of cancer cells and potentially to the shrinkage of tumors .